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Compound of Interest

Compound Name: 3,3'-Dimethoxybenzidine

Cat. No.: B085612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 3,3'-Dimethoxybenzidine, a chemical

compound with significant applications in research and industry, alongside important safety

considerations. This document consolidates key data, experimental methodologies, and an

understanding of its metabolic and carcinogenic pathways to support professionals in their

scientific endeavors.

Core Compound Information
CAS Number: 119-90-4[1]

Synonyms: o-Dianisidine, 3,3'-Dianisidine, Fast Blue B Base, and others. A comprehensive list

of synonyms is provided in the data tables below.

3,3'-Dimethoxybenzidine is a colorless, crystalline solid that finds its primary use as an

intermediate in the manufacturing of dyes and pigments.[1][2] It is important to note that this

compound is classified as a probable human carcinogen and should be handled with

appropriate safety precautions.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety information for 3,3'-
Dimethoxybenzidine and its dihydrochloride salt.
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Table 1: Physical and Chemical Properties of 3,3'-Dimethoxybenzidine

Property Value

CAS Number 119-90-4[1]

Molecular Formula C14H16N2O2[1]

Molecular Weight 244.29 g/mol [3]

Appearance Colorless crystalline solid[1]

Melting Point Not specified

Boiling Point Not specified

Solubility
Insoluble in water; soluble in ethanol, acetone,

benzene, ether, and chloroform[3]

Table 2: Synonyms of 3,3'-Dimethoxybenzidine
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Synonym

o-Dianisidine[1]

3,3'-Dianisidine[1]

[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dimethoxy-[1]

Fast Blue B Base

Blue Base NB

Cellitazol B

Mitsui Blue B Base

ortho-Dianisidine

Azogene Fast Blue B

Diacel Navy DC

Neutrosel navy bn

Disperse Black 6

Blue BN Base

Blue Base irga B

Spectrolene Blue B

Fast Blue Base B

Lake Blue B Base

o-Dianisidina

Diato Blue Base B

Diazo Fast Blue B

o-Dianisidin

Azofix Blue B Salt

Kayaku Blue B Base
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Fast Blue DSC Base

Setacyl Diazo Navy R

3,3'-Dimethoxybiphenyl-4,4'-diamine

Table 3: Safety and Hazard Information for 3,3'-Dimethoxybenzidine

Hazard Information Details

Hazard Class 6.1 (Poison)[1]

DOT Number UN 2431[1]

Health Hazards
Irritant to skin, eyes, nose, and throat.[1] May

affect the liver and kidneys.[1]

Carcinogenicity
Probable human carcinogen (Group B2).[4]

Shown to cause cancer in animals.[1][5]

Incompatibilities
Strong oxidizing agents (e.g., perchlorates,

peroxides, nitrates).[1]

Handling Precautions

Use in a well-ventilated area, wear protective

clothing, gloves, and safety glasses.[6] Avoid

creating dust.

Experimental Protocols
General Protocol for Use as a Peroxidase Substrate in
ELISA
3,3'-Dimethoxybenzidine and its derivatives can be used as chromogenic substrates for

horseradish peroxidase (HRP) in enzyme-linked immunosorbent assays (ELISA). The following

is a generalized protocol; specific concentrations and incubation times may require

optimization.

Materials:

Microtiter plate coated with the target antigen
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Primary antibody specific to the antigen

HRP-conjugated secondary antibody

Wash Buffer (e.g., PBS with 0.05% Tween 20)

Blocking Buffer (e.g., PBS with 1% BSA)

Substrate Solution: 3,3'-Dimethoxybenzidine dihydrochloride dissolved in a suitable buffer

(e.g., 0.1 M acetate buffer, pH 5.0)

Hydrogen Peroxide (H2O2) solution

Stop Solution (e.g., 2 M H2SO4)

Plate reader

Procedure:

Blocking: Block the antigen-coated microtiter plate with Blocking Buffer for 1-2 hours at room

temperature to prevent non-specific binding.

Washing: Wash the plate three times with Wash Buffer.

Primary Antibody Incubation: Add the primary antibody, diluted in Blocking Buffer, to each

well and incubate for 1-2 hours at room temperature.

Washing: Repeat the washing step.

Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody, diluted in

Blocking Buffer, and incubate for 1 hour at room temperature.

Washing: Repeat the washing step.

Substrate Preparation: Immediately before use, prepare the working substrate solution by

adding hydrogen peroxide to the 3,3'-Dimethoxybenzidine solution.
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Color Development: Add the working substrate solution to each well and incubate in the dark

at room temperature. Monitor for color development.

Stopping the Reaction: Stop the enzymatic reaction by adding the Stop Solution to each well.

The color will typically change from blue to yellow.

Measurement: Read the absorbance of each well at 450 nm using a microplate reader.

Signaling and Metabolic Pathways
Metabolic Activation and Carcinogenesis of 3,3'-
Dimethoxybenzidine
3,3'-Dimethoxybenzidine is often used in the production of azo dyes. These dyes can be

metabolized by intestinal bacteria, leading to the release of the parent compound.[4][5]

Subsequent metabolic activation in the liver, primarily by cytochrome P450 enzymes, can lead

to the formation of reactive intermediates that can bind to DNA, leading to mutations and

potentially cancer.[2]
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Caption: Metabolic pathway of 3,3'-Dimethoxybenzidine from azo dyes to potential

carcinogenesis.

Experimental Workflow: ELISA
The following diagram illustrates a typical workflow for an indirect ELISA experiment, a

common application for peroxidase substrates like 3,3'-Dimethoxybenzidine.
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Caption: A typical workflow for an indirect ELISA protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b085612?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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